N-[(2,5-dimethylphenyl)(phenyl)methyl]-3-ethoxybenzamide

• IUPAC Name: N-[(2,5-dimethylphenyl)-phenylmethyl]-3-ethoxybenzamide
• InChI: InChI=1S/C24H25NO2/c1-4-27-21-12-8-11-20(16-21)24(26)25-23(19-9-6-5-7-10-19)22-15-17(2)13-14-18(22)3/h5-16,23H,4H2,1-3H3,(H,25,26)
• InChI Key: JKYQJGMEONBEPX-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=CC(=C1)C(=O)NC(C2=CC=CC=C2)C3=C(C=CC(=C3)C)C
• Molecular Formula: C24H25NO2
• Molecular Weight: 359.5 g/mol

Description

N-[(2,5-dimethylphenyl)(phenyl)methyl]-3-ethoxybenzamide, also known as DPEBA, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields of research. DPEBA belongs to the class of benzamide derivatives and is synthesized using specific methods that ensure its purity and efficacy. In

Mechanism of Action

The mechanism of action of N-[(2,5-dimethylphenyl)(phenyl)methyl]-3-ethoxybenzamide is not well understood. However, it is believed that this compound inhibits the growth of cancer cells by inducing apoptosis, or programmed cell death. This compound has also been shown to selectively bind to copper ions, which may play a role in its potential therapeutic applications.
Biochemical and Physiological Effects
This compound has been shown to have minimal toxicity in vitro, making it a promising candidate for further research. Additionally, this compound has been shown to selectively bind to copper ions and inhibit the growth of cancer cells, indicating its potential as a therapeutic agent.

Advantages and Limitations for Lab Experiments

One advantage of using N-[(2,5-dimethylphenyl)(phenyl)methyl]-3-ethoxybenzamide in lab experiments is its selectivity for copper ions, which makes it a useful tool for detecting copper ions in biological samples. Additionally, this compound has been shown to have minimal toxicity in vitro, making it a safe compound to work with. However, one limitation of using this compound is its limited solubility in water, which may affect its efficacy in certain experiments.

Future Directions

There are several future directions for research on N-[(2,5-dimethylphenyl)(phenyl)methyl]-3-ethoxybenzamide. One area of research could focus on the development of this compound as a therapeutic agent for the treatment of cancer. Additionally, further research could explore the potential applications of this compound as a fluorescent probe for the detection of other metal ions. Finally, research could focus on improving the solubility of this compound in water to enhance its efficacy in certain experiments.
Conclusion
In conclusion, this compound is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields of research. This compound is synthesized using specific methods that ensure its purity and efficacy. This compound has various scientific research applications, including its use as a fluorescent probe for the detection of metal ions and as a potential therapeutic agent for the treatment of cancer. This compound has been shown to selectively bind to copper ions and inhibit the growth of cancer cells, indicating its potential as a therapeutic agent. Further research is needed to explore the potential applications of this compound and improve its efficacy in certain experiments.

Synthesis Methods

N-[(2,5-dimethylphenyl)(phenyl)methyl]-3-ethoxybenzamide is synthesized using a multi-step process that involves various chemical reactions. The first step involves the condensation of 2,5-dimethylbenzaldehyde and benzylamine to produce 2,5-dimethyl-N-benzylideneaniline. This intermediate compound is then reacted with 3-ethoxybenzoyl chloride in the presence of a base, such as triethylamine, to produce this compound. The final compound is purified using column chromatography to ensure its purity and efficacy.

Scientific Research Applications

N-[(2,5-dimethylphenyl)(phenyl)methyl]-3-ethoxybenzamide has various scientific research applications, including its use as a fluorescent probe for the detection of metal ions and as a potential therapeutic agent for the treatment of cancer. This compound has been shown to selectively bind to copper ions, making it a useful tool for detecting copper ions in biological samples. Additionally, this compound has been shown to inhibit the growth of cancer cells in vitro, making it a potential candidate for cancer therapy.